Cas no 942508-00-1 (1-tert-butyl-1H-pyrazole-3-carboxylic acid)

1-tert-butyl-1H-pyrazole-3-carboxylic acid structure

942508-00-1 structure

Product Name:1-tert-butyl-1H-pyrazole-3-carboxylic acid

CAS No:942508-00-1

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD21605339

CID:2093104

PubChem ID:56956210

Update Time:2024-10-25

1-tert-butyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-1H-pyrazole-3-carboxylic acid
- 1-tert-butyl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 1-(1,1-dimethylethyl)-
- 1-tert-butylpyrazole-3-carboxylic acid
- AK165106
- Z2471262513
- 1-(1,1-Dimethylethyl)-1H-pyrazole-3-carboxylic acid (ACI)
- 942508-00-1
- Z1416189854
- MFCD21605339
- DB-161763
- SCHEMBL17489077
- DS-8928
- CS-0044211
- Y10433
- AKOS025146753
- EN300-268015
- 1-(tert-Butyl)-1H-pyrazole-3-carboxylicacid
- MDL： MFCD21605339
- Inchi： 1S/C8H12N2O2/c1-8(2,3)10-5-4-6(9-10)7(11)12/h4-5H,1-3H3,(H,11,12)
- InChI Key： YVWPAKDUPICHEE-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN(C(C)(C)C)N=1)O

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: 1

Experimental Properties

Boiling Point: 306.2°C at 760 mmHg

1-tert-butyl-1H-pyrazole-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

1-tert-butyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AN485-50mg	1-tert-butyl-1H-pyrazole-3-carboxylic acid	942508-00-1	95+%	50mg	99.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AN485-200mg	1-tert-butyl-1H-pyrazole-3-carboxylic acid	942508-00-1	95+%	200mg	232.0CNY	2021-07-12
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1-tert-butyl-1H-pyrazole-3-carboxylic acid Production Method

Production Method 1

682757-49-9

942508-00-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Ethanol , Water ; 30 min, 70 °C

Reference

: Near-infrared-ray-absorbing composition, near-infrared-ray cut filter using same, manufacturing method therefor, camera module, and manufacturing method therefor

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Production Method 2

942508-00-1

Reaction Conditions

Reference

: Preparation of N-heterocycles as RAF kinases inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

682757-49-9

942508-00-1

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 12 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; acidified

Reference